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Compound of Interest

Compound Name: 4-(Aminomethyl)hexan-3-ol
Cat. No.: B12105022
Get Quote

Part 1: Executive Safety Summary & ldentification

As researchers, we often treat disposal as an afterthought, but with functionalized
intermediates like 4-(Aminomethyl)hexan-3-ol, improper handling can lead to immediate
physical hazards (exotherms) or long-term regulatory violations.

This compound is a bifunctional aliphatic amino alcohol. Its dual nature—possessing both a
basic primary amine and a polar hydroxyl group—dictates its disposal pathway. It is not merely
"organic waste"; it is a basic organic that acts as a Lewis base. Mixing this casually with acidic
waste streams can generate sufficient heat to rupture waste containers.

Physiochemical & Hazard Profile[1]
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Parameter Data / Classification Operational Implication

1472749-39-5 (or isomer o
CAS Number -~ Use for waste manifesting.
specific)

. . . ) Segregate from acids and
Chemical Class Aliphatic Amino Alcohol o
oxidizers.[1]

] o ] May require heating to
) Viscous Liquid / Low-Melting )
Physical State transfer; do not pour if

Solid
solidified.

Corrosive (D002) characteristic

Acidity/Basicity Basic (pKa ~10 for amine) £ OH > 12.5
if pH = 12.5.

Generally considered

"Combustible" rather than
Flash Point > 93°C (Estimated) highly "Flammable," but

treated as Ignitable Waste

(D001) in solvent mixtures.

H314 (Skin Corr.), H318 (Eye Requires face shield + nitrile
GHS Hazards .
Dam.) gloves during transfer.

Strong Acids, Acid Chlorides, NEVER add to "Acid Waste"

Incompatibilities o
Oxidizers carboys.

Part 2: Pre-Disposal Characterization & Segregation

The Core Directive: You must segregate this chemical based on its reactivity, not just its
physical state.

The "Why" (Mechanistic Insight)
The primary amine group (

) on the hexane backbone is a nucleophile.

e Acid Contact: If thrown into a general waste container with trace acid chlorides (e.g., Acetyl
Chloride) or strong mineral acids, it will undergo an immediate, highly exothermic acid-base
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neutralization or acylation reaction. In a closed 20L carboy, this rapid gas expansion and
heat can cause a BLEVE (Boiling Liquid Expanding Vapor Explosion).

o Oxidizer Contact: Amines are reducing agents. Contact with nitric acid or peroxides can lead
to hypergolic ignition or the formation of unstable N-oxides.

Segregation Protocol

e Green Stream (Correct): Basic Organic Waste, Non-Halogenated Organic Waste.

e Red Stream (Prohibited): Acidic Aqueous Waste, Oxidizing Waste, Halogenated Solvents
(unless unavoidable, as amines can react with certain alkyl halides over time).

Part 3: Step-by-Step Disposal Workflow
Workflow 1: Waste Stream Decision Matrix

Use this logic flow to determine the correct physical destination of the waste.
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(Original Container) Organic Waste

Contains Halogens?
(DCM, Chloroform)

<2% Halogens

es (Danger) No

STREAM A:
Non-Halogenated
Organic Waste

Identify Primary Solvent

Is mixture Acidic?
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Figure 1: Decision logic for classifying amino-alcohol waste streams to prevent incompatibility
incidents.

Workflow 2: Bulking into Liquid Waste (Operational
Steps)

Objective: Safely transfer dilute or solvent-mixed 4-(aminomethyl)hexan-3-ol into the facility's
main waste stream.

e Preparation:

o Don PPE: Nitrile gloves (double gloving recommended), safety glasses with side shields,
and a lab coat.

o Ensure the waste container is labeled "NON-HALOGENATED ORGANIC WASTE" (or
"BASIC ORGANIC WASTE" if your facility separates bases).

o Grounding: If the solvent carrier is flammable (e.g., Acetone, Methanol), attach a
grounding strap to the drum to prevent static discharge.

« Verification:
o Check the pH of the receiving drum if unsure of its history. It should not be acidic.
o Visually inspect the waste for phase separation.

e Transfer:
o Use a funnel with a flame arrestor if available.

o Pour slowly. If the 4-(aminomethyl)hexan-3-ol is viscous, rinse the source container with
a small amount of methanol to ensure complete transfer.

» Documentation:
o Log the addition on the waste tag.

o Critical: Write out the full chemical name. Do not use abbreviations like "Amino-Hex-Ol".
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o Check the box for "Basic" or "Corrosive" hazards on the tag.

Part 4: Spill Response (Immediate Safety)

If a spill occurs, the primary risks are slip hazards (viscous liquid) and chemical burns (amine
functionality).

1. Assess Volume 2. Don PPE 3. Containment 4. Collection 5. Decontaminate
& Hazard (Resp. Protection if aerosolized) (Sand/Vermiculite) (Scoop to Bag) (Soap/Water Wash)

Click to download full resolution via product page
Figure 2: Immediate response workflow for spills < 1 Liter.
Specific Spill Tactics:

e Do NOT use paper towels as the primary absorbent. While less critical than with oxidizers,
amines can react with cellulose or bleach residues in paper. Use vermiculite, sand, or
commercial silicate absorbents.

o Ventilation: Amines often have a fishy, ammonia-like odor. Increase ventilation or use a fume
hood snorkel to capture vapors during cleanup.

o Decontamination: After bulk removal, wipe the surface with a dilute acetic acid solution
(vinegar) to neutralize trace amines, followed by a soap and water wash.

Part 5: Regulatory Compliance & References

RCRA Waste Codes (USA):

e D002 (Corrosive): Applicable if the waste is an aqueous solution with pH > 12.5.

» D001 (Ignitable): Applicable if the waste is in a flammable solvent (Flash point < 60°C).

» None (Non-Regulated): If pure and solid/viscous with high flash point, it may not carry a D-
code, but Best Management Practice (BMP) dictates treating it as hazardous chemical waste
due to aquatic toxicity and skin corrosivity.
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Documentation Requirement: Always maintain the Safety Data Sheet (SDS) in the central lab
repository. Ensure the waste manifest lists "Organic Liquid, Basic, N.O.S. (contains 4-
(Aminomethyl)hexan-3-ol)" for transport.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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